BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of Hexyl Crotonate:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexyl crotonate
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Abstract

Hexyl crotonate, also known as hexyl (E)-but-2-enoate, is an ester recognized for its
characteristic fruity, green, and apple-like aroma.[1] This technical guide provides a
comprehensive overview of the core physicochemical properties of hexyl crotonate. The
information presented herein is intended to support research, development, and quality control
activities involving this compound. This document details key physical and chemical data,
presents standardized experimental protocols for their determination, and includes a logical
workflow for property analysis.

Chemical Identity

e IUPAC Name: hexyl but-2-enoate[1]

e Synonyms: Hexyl (E)-crotonate, (E)-2-Butenoic acid hexyl ester, trans-Hexyl crotonate[2][3]
e Molecular Formula: C10H1802[1][2]

e Molecular Weight: 170.25 g/mol [1]

o CAS Registry Number: 19089-92-0, 1617-25-0 (Both numbers are reported for the (E)-
isomer)[1][2]
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o Appearance: Colorless to pale yellow clear liquid.[3]

Physicochemical Data

The quantitative physicochemical properties of hexyl crotonate are summarized in the table
below for easy reference and comparison.

Property Value Units Conditions
Molecular Weight 170.25 g/mol

Boiling Point 213 - 220 °C at 760 mmHg
Density 0.880 - 0.895 g/cm3 at 25 °C
Refractive Index (nD) 1.428 - 1.449 - at 20 °C
Flash Point 88.89-89.4 °C Closed Cup
Vapor Pressure 0.146 mmHg at 25 °C
Water Solubility 52.1 (estimated) mg/L at 25 °C

Insoluble in water and
Solubili propylene glycol;
olubili
Y Soluble in ethanol and

most fixed oils.

References for the data can be found in the search results.[1][2][3][4]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of liquid esters
such as hexyl crotonate are provided below.

Determination of Boiling Point (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid.

Apparatus:
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e Thiele tube

e Thermometer (0-250 °C)

o Capillary tube (sealed at one end)

e Small test tube

» Rubber band or wire for attachment

e Heating mantle or Bunsen burner

o Heat transfer fluid (e.g., mineral oil)

Procedure:

« Fill the Thiele tube with a suitable heat transfer fluid to just above the side arm.
o Add a few milliliters of hexyl crotonate to the small test tube.

o Place the capillary tube, with the sealed end uppermost, into the test tube containing the
sample.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.

e Immerse the assembly in the Thiele tube, with the heat transfer fluid level above the sample
but below the opening of the test tube.

o Gently heat the side arm of the Thiele tube.[5]

o As the temperature rises, a slow stream of bubbles will emerge from the open end of the
capillary tube.

o Continue gentle heating until a continuous and rapid stream of bubbles is observed.

e Remove the heat and allow the apparatus to cool slowly.
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e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[5] Record this temperature.

o Record the atmospheric pressure at the time of the experiment.

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific volume used for the accurate determination of the
density of a liquid.[6]

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to £0.0001 g)

Thermometer

Water bath

Procedure:

Thoroughly clean and dry the pycnometer.
o Determine and record the mass of the empty, dry pycnometer (ma).

« Fill the pycnometer with distilled water and place it in a constant temperature water bath until
it reaches thermal equilibrium (e.g., 25 °C).

e Ensure the pycnometer is completely full, with no air bubbles. Dry the outside of the
pycnhometer and weigh it (mz).

o Empty and dry the pycnometer.

« Fill the pycnometer with hexyl crotonate and bring it to the same temperature in the water
bath.

e Dry the exterior and weigh the filled pycnometer (ms).
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e The density of hexyl crotonate (p) is calculated using the following formula: p = [(ms - m1) /
(mz2 - m1)] * pwater where pwater is the density of water at the experimental temperature.

Determination of Refractive Index (Abbe Refractometer)

An Abbe refractometer is a common instrument for measuring the refractive index of liquids.[7]
Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Soft lens tissue

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

Turn on the refractometer and the light source.

o Circulate water from the constant temperature bath through the prisms of the refractometer
to maintain a constant temperature (e.g., 20 °C).

o Clean the surfaces of the measuring and illuminating prisms with a soft tissue and a suitable
solvent.[7]

e Using a dropper, apply a few drops of hexyl crotonate to the surface of the lower prism.[8]

o Close the prisms carefully.

o Look through the eyepiece and adjust the coarse adjustment knob until the field of view is
divided into a light and a dark section.

o Sharpen the boundary line between the light and dark sections using the dispersion
correction knob.
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Use the fine adjustment knob to center the boundary line exactly on the crosshairs of the
eyepiece.[8]

Read the refractive index value from the scale.

Determination of Solubility

A general procedure to estimate the solubility of an ester in water is as follows:

Apparatus:

Test tubes or vials with screw caps

Pipettes

Vortex mixer or shaker

Analytical balance

Procedure:

Prepare a series of test tubes or vials.
To each tube, add a known volume of distilled water (e.g., 10 mL).
Add progressively increasing, accurately weighed amounts of hexyl crotonate to each tube.

Seal the tubes and agitate them vigorously using a vortex mixer or shaker for a prolonged
period (e.g., 24 hours) at a constant temperature to ensure equilibrium is reached.

After agitation, allow the tubes to stand undisturbed to permit any undissolved ester to
separate.

Visually inspect the tubes for the presence of a separate phase (undissolved liquid). The
solubility lies between the concentration of the highest concentration clear solution and the
lowest concentration solution showing phase separation.

For a more quantitative determination, the agueous phase of the saturated solution can be
carefully separated and analyzed by a suitable technique (e.g., gas chromatography) to
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determine the concentration of dissolved hexyl crotonate.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the
physicochemical properties of hexyl crotonate.
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Fig. 1. Workflow for Physicochemical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-hexyl-crotonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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